Cas no 946681-33-0 (3-(2,4-Difluorophenoxy)piperidine)

• Product Name: 3-(2,4-Difluorophenoxy)piperidine
• CAS No: 946681-33-0
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• MDL: MFCD08687568
• CID: 1075150
• PubChem ID: 24902387
• Update Time: 2025-10-29

3-(2,4-Difluorophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Difluorophenoxy)piperidine
• DTXSID20647911
• AKOS010950893
• 946681-33-0
• EN300-242828

• MDL： MFCD08687568
• Inchi： 1S/C11H13F2NO/c12-8-3-4-11(10(13)6-8)15-9-2-1-5-14-7-9/h3-4,6,9,14H,1-2,5,7H2
• InChI Key： RUQZKIRDTVNUJB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1CNCCC1)F

Computed Properties

• Exact Mass: 213.09700
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.42440

3-(2,4-Difluorophenoxy)piperidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(2,4-Difluorophenoxy)piperidine

3-(2,4-Difluorophenoxy)piperidine: A Comprehensive Overview

3-(2,4-Difluorophenoxy)piperidine, also known by its CAS number 946681-33-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a 2,4-difluorophenoxy group. The piperidine moiety, a six-membered saturated ring containing one nitrogen atom, is a common structural element in many bioactive compounds. The substitution of the phenoxy group at the 3-position introduces additional complexity and potential for interaction with biological systems.

The synthesis of 3-(2,4-Difluorophenoxy)piperidine has been explored through various routes, including nucleophilic substitution and coupling reactions. Recent studies have focused on optimizing these methods to improve yield and purity, making it more accessible for research and development purposes. The compound's versatility has led to its investigation in several applications, particularly in the pharmaceutical industry.

In recent years, there has been growing interest in the pharmacological properties of 3-(2,4-Difluorophenoxy)piperidine. Preclinical studies have demonstrated its potential as a modulator of certain ion channels and receptors, which could have implications for the treatment of neurological disorders such as epilepsy and chronic pain. The fluorine atoms in the phenoxy group contribute to the compound's lipophilicity and stability, enhancing its bioavailability when administered orally.

The structural uniqueness of 946681-33-0 also makes it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). Researchers have modified the substituents on the phenoxy group to investigate how these changes affect biological activity. For instance, replacing fluorine atoms with other halogens or electron-withdrawing groups has been shown to alter the compound's affinity for specific targets.

Beyond pharmacology, 3-(2,4-Difluorophenoxy)piperidine has found applications in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for use in gas storage, catalysis, and sensing technologies.

In terms of safety and environmental impact, studies have been conducted to assess the toxicity and biodegradability of 946681-33-0. Initial findings suggest that it exhibits low acute toxicity in standard assays; however, long-term effects require further investigation. Efforts are also underway to develop sustainable synthesis routes that minimize waste and energy consumption.

In conclusion, 3-(2,4-Difluorophenoxy)piperidine, with its CAS number 946681-33-0, represents a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and promising biological profile continue to drive research into its potential as a therapeutic agent and advanced material component. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in both academic and industrial settings.